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Compound of Interest

Compound Name:
Ethyl 3,5-dimethylisoxazole-4-

carboxylate

Cat. No.: B095418 Get Quote

An In-Depth Technical Guide to the Safe Handling of Ethyl 3,5-dimethylisoxazole-4-
carboxylate

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Contextualizing a Key Building Block
Ethyl 3,5-dimethylisoxazole-4-carboxylate (CAS No. 17147-42-1) is a heterocyclic

compound featuring an isoxazole core.[1] Isoxazole derivatives are significant scaffolds in

medicinal chemistry, forming the basis of numerous pharmacologically active agents.[2] As

such, this compound serves as a critical building block in the synthesis of novel therapeutic

candidates. Its utility in drug discovery pipelines necessitates a thorough understanding of its

physicochemical properties and a rigorous approach to its safe handling. This guide provides a

comprehensive overview of the safety protocols, risk mitigation strategies, and emergency

procedures required when working with this compound, framed within the context of a

professional research and development environment.

Section 1: Physicochemical Characterization
A foundational understanding of a compound's physical and chemical properties is paramount

for safe handling and experimental design. The known properties of Ethyl 3,5-
dimethylisoxazole-4-carboxylate are summarized below.
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Property Value Source

Molecular Formula C₈H₁₁NO₃ [1][3]

Molecular Weight 169.18 g/mol

Appearance
Colorless to light yellow clear

liquid
[1]

Boiling Point 220 °C

Flash Point 97 °C

Density (Specific Gravity) 1.11 g/cm³ (at 20°C)

Refractive Index ~1.46 @ 20°C [1]

Purity Typically >97-98% (GC) [1][3]

Section 2: Hazard Identification and Proactive Risk
Assessment
The hazard profile for Ethyl 3,5-dimethylisoxazole-4-carboxylate presents a case study in

the importance of critical evaluation of supplier data. While some Safety Data Sheets (SDS)

classify the substance as non-hazardous under REGULATION (EC) No 1272/2008[4], this is

not universal across structurally similar isoxazole esters. For instance, Ethyl 5-methylisoxazole-

4-carboxylate is classified with warnings for skin irritation (H315), serious eye irritation (H319),

and potential respiratory irritation (H335)[5]. Another analog, Ethyl 5-(tert-butyl)-3-

methylisoxazole-4-carboxylate, carries similar warnings and is also listed as harmful if

swallowed (H302)[6].

Senior Scientist's Recommendation: In the context of drug development, where toxicological

data for novel compounds is often incomplete, the absence of a hazard warning should not be

interpreted as confirmation of safety. A conservative approach is warranted. Given the

structural alerts and the classifications of closely related analogs, it is prudent to handle Ethyl
3,5-dimethylisoxazole-4-carboxylate as a substance that is potentially harmful if swallowed

and capable of causing skin, eye, and respiratory tract irritation.

This risk assessment process can be visualized as a logical workflow.
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Hazard Data Analysis

Risk Evaluation

Actionable Protocol

SDS 1 (TCI):
Not Hazardous

Conflicting Data

SDS 2 (Analog):
Skin/Eye/Resp Irritant

Precautionary Principle:
Assume Highest Potential Hazard

 Resolve conflict
 with caution

Decision:
Treat as Potentially Hazardous

Implement Standard Handling
Protocols for Irritants

Click to download full resolution via product page

Caption: Risk Assessment Workflow for Compounds with Conflicting SDS Data.

Section 3: Exposure Controls & Personal Protective
Equipment (PPE)
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Based on the conservative risk assessment, stringent exposure controls are mandatory. The

primary goal is to prevent contact with skin, eyes, and mucous membranes and to avoid

inhalation.

Engineering Controls:

Chemical Fume Hood: All manipulations of the compound, including weighing, preparing

solutions, and running reactions, must be conducted in a properly functioning chemical fume

hood to minimize inhalation risk.[6]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[6]

Personal Protective Equipment (PPE): A multi-layered PPE approach is essential for

comprehensive protection.

Eye and Face Protection: Wear safety glasses with side-shields or, preferably, tightly fitting

chemical safety goggles that conform to European Standard EN 166 or equivalent.[6][7]

Hand Protection: Use chemical-resistant, impervious gloves (e.g., nitrile rubber). Always

inspect gloves for integrity before use and practice proper glove removal technique to avoid

skin contact. Dispose of contaminated gloves after use.[6][7]

Skin and Body Protection: Wear a standard laboratory coat. Long-sleeved clothing is

required to protect skin on the arms.[7]

The selection of PPE should be tailored to the specific experimental procedure being

performed.
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Experimental Task

Required PPE Level

Select Task

Baseline PPE:
Lab Coat, Gloves,

Safety Glasses Weighing Liquid
 (in fume hood)

Upgrade:
Chemical Goggles

 Reaction at
 Elevated Temp

Add:
Respirator (if outside hood)

 Potential for
 Aerosolization

Click to download full resolution via product page

Caption: Decision Tree for Task-Specific PPE Selection.

Section 4: Safe Handling & Storage Protocols
Adherence to standardized protocols is the cornerstone of laboratory safety. Good industrial

hygiene and safety practices should be followed at all times.[7]

Experimental Protocol: Preparation of a 100 mM Stock Solution in DMSO

This protocol illustrates the integration of safety measures into a routine laboratory workflow.

Preparation: Don all required PPE (lab coat, safety goggles, nitrile gloves). Ensure the

chemical fume hood sash is at the appropriate working height.

Tare Vessel: Place a sterile, appropriately sized vial with a screw cap on an analytical

balance within the fume hood and tare the balance.

Aliquot Compound: Using a calibrated pipette, carefully transfer the required mass of Ethyl
3,5-dimethylisoxazole-4-carboxylate into the tared vial. (e.g., for 10 mL of a 100 mM
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solution, transfer 169.18 mg).

Add Solvent: Add the calculated volume of anhydrous DMSO to the vial.

Dissolution: Secure the cap tightly and mix the solution by gentle vortexing or inversion until

the compound is fully dissolved.

Labeling: Clearly label the vial with the compound name, concentration, solvent, date, and

your initials.

Cleanup: Wipe down the work surface inside the fume hood. Dispose of any contaminated

materials (e.g., pipette tips, wipes) in the designated chemical waste container.

Post-Handling: Remove gloves and wash hands thoroughly with soap and water.[4][7]

Storage Conditions: Proper storage is crucial for maintaining the compound's integrity and

ensuring safety.

Store in a tightly closed container.[7][8]

Keep in a dry, cool, and well-ventilated place away from incompatible materials.[7][8]

A recommended storage temperature is in a cool, dark place, ideally below 15°C.

Section 5: Emergency Procedures & Waste Disposal
Preparedness is key to mitigating the impact of any laboratory incident.

First-Aid Measures
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Exposure Route First-Aid Procedure Source

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. Seek medical

attention if you feel unwell.

[4]

Skin Contact

Immediately take off all

contaminated clothing. Rinse

skin well with plenty of water. If

irritation occurs, seek medical

advice.

[4][6]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical attention.

[4][6]

Ingestion

Rinse mouth. Do NOT induce

vomiting. Immediately call a

POISON CENTER or doctor.

[6]

Spill & Leak Containment Protocol (Small Scale)

Evacuate & Secure: Alert personnel in the immediate area. Restrict access to the spill zone.

Protect Yourself: Wear appropriate PPE, including respiratory protection if the spill is outside

a fume hood.

Ventilate: Ensure adequate ventilation.

Contain: Cover the spill with an inert, non-combustible absorbent material (e.g., sand,

vermiculite, or silica gel).[6]

Collect: Carefully sweep or scoop up the absorbed material and place it into a suitable,

sealed container for disposal.[7]
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Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Dispose: Dispose of the container and all contaminated materials as hazardous waste.[6]

Waste Disposal: Chemical waste must be disposed of in accordance with all applicable local,

state, and federal regulations. Do not dispose of down the drain or with general laboratory

trash. Contaminated containers should be treated as the product itself.

Section 6: Toxicological Profile & Field Insights for
Drug Development
As is common for many research chemicals, there is a lack of comprehensive, publicly

available toxicological data for Ethyl 3,5-dimethylisoxazole-4-carboxylate itself.[9] However,

for professionals in drug development, this data gap is an opportunity to apply broader

principles of medicinal chemistry and toxicology.

The isoxazole ring is a well-known "privileged scaffold" in drug design, but its metabolic fate

and potential for toxicity must always be evaluated.[2] The primary role of toxicology in drug

development is to assess the safety profile of a compound, often extrapolating from animal

data to predict human effects.[10]

Key Considerations for Isoxazole Derivatives:

Metabolic Stability: The substitution pattern on the isoxazole ring can significantly influence

its metabolic stability and potential to form reactive metabolites.

Early-Stage Screening: In the absence of full toxicological packages, early-stage in-silico

and in-vitro screening (e.g., cytotoxicity assays, Ames test for mutagenicity) are critical tools

to flag potential liabilities.[11]

Structure-Toxicity Relationships: Researchers should be aware of structure-activity

relationships (SAR) and structure-toxicity relationships. While the isoxazole core is generally

considered safe, the overall properties of the molecule, including its substituents, dictate its

biological effects.[2]
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The responsible development of any new chemical entity, including those derived from Ethyl
3,5-dimethylisoxazole-4-carboxylate, involves a continuous cycle of synthesis, testing, and

safety evaluation from the earliest stages of discovery through preclinical and clinical

development.[12]

Conclusion
Ethyl 3,5-dimethylisoxazole-4-carboxylate is a valuable tool for chemical synthesis and drug

discovery. Its safe and effective use hinges on a proactive and conservative approach to risk

assessment. By acknowledging the gaps in safety data, adhering to rigorous handling

protocols, utilizing appropriate engineering controls and PPE, and being prepared for

emergencies, researchers can mitigate risks and foster a culture of safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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